![molecular formula C14H18BrNO2 B2705233 Tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate CAS No. 201342-42-9](/img/structure/B2705233.png)
Tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate
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Overview
Description
Tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate is a chemical compound with the formula C14H18BrNO2 . It is used as an intermediate in the synthesis of various other compounds .
Molecular Structure Analysis
The molecular structure of Tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate consists of a bromomethyl group attached to the 5-position of an isoindoline ring, which is further substituted at the 2-position with a tert-butyl carboxylate group .Physical And Chemical Properties Analysis
Tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate has a molecular weight of 312.20 g/mol . The compound has a predicted boiling point of 354.7±42.0 °C and a density of 1.400 . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Chemical Synthesis and Organic Reactions
Tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate is involved in various organic synthesis processes. For example, it plays a role in the preparation and Diels-Alder reaction of 2-amido substituted furans, which are essential in creating complex organic compounds (Padwa, Brodney, & Lynch, 2003). Another study demonstrates its utility in the synthesis of unnatural amino acid derivatives through click chemistry, which is crucial for creating specialized molecules for pharmaceutical and research purposes (Patil & Luzzio, 2017).
Catalysis and Molecular Transformation
In the field of catalysis, tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate is used for intricate molecular transformations. One study highlights its role in the novel synthesis of cis-3,5-disubstituted morpholine derivatives, showcasing its versatility in creating complex molecular structures (D’hooghe, Vanlangendonck, Törnroos, & de Kimpe, 2006). Additionally, its derivatives are involved in reactions with nucleophilic agents, which are fundamental in the synthesis of various organic compounds (Pevzner, 2003).
Pharmaceutical and Biomedical Applications
While avoiding specific details about drug use and dosage, it's important to note that tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate and its derivatives find applications in the development of pharmaceutical compounds. For instance, its use in the synthesis of halomethyl derivatives of furan compounds has implications for drug discovery and development (Pevzner, 2003).
Advanced Material Science
In advanced material science, derivatives of tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate are utilized for developing new materials with unique properties. For example, a study on the synthesis and characterization of a manganese(II) isoindoline complex reveals its potential in catalysis and material science (Kaizer et al., 2008).
Mechanism of Action
Target of Action
Tert-butyl 5-(bromomethyl)isoindoline-2-carboxylate is an intermediate used in the synthesis of various bioactive compounds . It is known to be used in the preparation of substituted isoindolines as inhibitors of dipeptidyl peptidase 8/9 (DPP8/9) . DPP8/9 are enzymes that play a crucial role in glucose metabolism, immune response, and other physiological processes .
Mode of Action
It is known that the compound is used as an intermediate in the synthesis of bioactive compounds, which suggests that it may undergo various chemical reactions to interact with its targets .
Biochemical Pathways
Given its use in the synthesis of inhibitors of dpp8/9, it can be inferred that it may influence the biochemical pathways associated with these enzymes .
Pharmacokinetics
These properties would be crucial in determining the bioavailability of the compound .
Result of Action
Given its use in the synthesis of inhibitors of dpp8/9, it can be inferred that it may have a role in modulating the activity of these enzymes .
Action Environment
Factors such as temperature, ph, and the presence of other substances could potentially affect its stability and activity .
properties
IUPAC Name |
tert-butyl 5-(bromomethyl)-1,3-dihydroisoindole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-8-11-5-4-10(7-15)6-12(11)9-16/h4-6H,7-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOERYTVWGCNDQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=C(C1)C=C(C=C2)CBr |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
201342-42-9 |
Source
|
Record name | tert-butyl 5-(bromomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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